Cas no 1044768-79-7 (3-(5-fluoro-2-methylphenyl)piperidine)

• Product Name: 3-(5-fluoro-2-methylphenyl)piperidine
• CAS No: 1044768-79-7
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 6450327
• PubChem ID: 24904259
• Update Time: 2025-06-08

3-(5-fluoro-2-methylphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-methylphenyl)piperidine
• Piperidine, 3-(5-fluoro-2-methylphenyl)-

• Inchi： 1S/C12H16FN/c1-9-4-5-11(13)7-12(9)10-3-2-6-14-8-10/h4-5,7,10,14H,2-3,6,8H2,1H3
• InChI Key： ZZRORMFSLZOVKQ-UHFFFAOYSA-N
• SMILES： N1CCCC(C2=CC(F)=CC=C2C)C1

Experimental Properties

• Density: 1.032±0.06 g/cm3(Predicted)
• Boiling Point: 280.4±40.0 °C(Predicted)
• pka: 9.87±0.10(Predicted)

Additional information on 3-(5-fluoro-2-methylphenyl)piperidine

Professional Introduction to 3-(5-fluoro-2-methylphenyl)piperidine (CAS No. 1044768-79-7)

3-(5-fluoro-2-methylphenyl)piperidine, with the chemical formula C₁₂H₁₄FN, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its structural properties and potential applications in drug development. The presence of a fluoro substituent and a piperidine ring makes it an intriguing candidate for further exploration, particularly in the synthesis of bioactive molecules.

The CAS number 1044768-79-7 uniquely identifies this compound and distinguishes it from other similar molecules. This numerical identifier is crucial for researchers and regulatory bodies to ensure accurate documentation and communication within the scientific community. The compound's molecular structure, featuring a fluoro-substituted aromatic ring connected to a piperidine core, contributes to its unique chemical behavior and reactivity.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluoro group in 3-(5-fluoro-2-methylphenyl)piperidine is particularly noteworthy, as it can modulate the electronic properties of the aromatic ring, influencing its interactions with biological receptors. This feature makes it a valuable building block for designing novel pharmacophores.

The methyl substituent on the aromatic ring further enhances the compound's complexity and potential utility. This group can influence both the electronic and steric properties of the molecule, allowing for fine-tuning of its pharmacological effects. Researchers have leveraged these structural features to develop compounds with improved pharmacokinetic profiles, making them more suitable for therapeutic applications.

One of the most compelling aspects of 3-(5-fluoro-2-methylphenyl)piperidine is its potential in the development of central nervous system (CNS) drugs. Piperidine derivatives are well-known for their role in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. The combination of a fluoro-substituted aromatic ring and a piperidine core creates a scaffold that is conducive to developing potent CNS-active agents.

Recent studies have highlighted the importance of fluorine atoms in enhancing drug efficacy. The fluoro group can increase lipophilicity, improve binding affinity, and reduce metabolic degradation, all of which are critical factors in drug design. In particular, fluorinated piperidine derivatives have shown promise in treating conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 3-(5-fluoro-2-methylphenyl)piperidine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and cyclization processes. Advanced techniques such as palladium-catalyzed reactions have been employed to facilitate these transformations efficiently.

The compound's stability under various conditions is another critical factor that influences its practicality in pharmaceutical applications. Fluorinated compounds often exhibit enhanced stability towards hydrolysis and oxidation, which extends their shelf life and improves their bioavailability. These properties make 3-(5-fluoro-2-methylphenyl)piperidine a valuable intermediate in large-scale drug production.

In conclusion, 3-(5-fluoro-2-methylphenyl)piperidine (CAS No. 1044768-79-7) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features, including the fluoro-substituted aromatic ring and methyl group, make it an attractive candidate for designing novel therapeutic agents. Ongoing research continues to explore its applications in treating various diseases, particularly those affecting the central nervous system. As our understanding of fluorinated compounds grows, so does the promise they hold for future medical advancements.